HepG2 Cytotoxicity vs. Class Baseline
In a cell-based HepG2 cytotoxicity assay using a plate reader readout, (E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide was tested at a single concentration of 33 µM. The data readout values ranged from 55 to 158 across replicates, indicating partial but inconsistent cytotoxicity at this concentration . By contrast, many advanced FabI inhibitors such as AFN-1252 demonstrate HepG2 CC50 values >100 µM, though direct head-to-head data are not available [1]. This suggests the 2-ethylphenyl analog may possess a narrower cytotoxic window than optimized clinical candidates, a factor that must be considered in antibacterial hit triage. The absence of a full dose-response curve limits definitive comparison.
| Evidence Dimension | Cytotoxicity in HepG2 hepatocellular carcinoma cells (single-point screen) |
|---|---|
| Target Compound Data | 33 µM: data readout values ranging from 55 to ~158 (arbitrary units; no CC50 derived) |
| Comparator Or Baseline | AFN-1252 (FabI inhibitor clinical candidate): HepG2 CC50 >100 µM (literature, separate study) |
| Quantified Difference | Target compound shows measurable cytotoxicity signal at 33 µM; AFN-1252 shows no cytotoxicity below 100 µM. Exact fold-difference cannot be calculated due to lack of full dose-response for target compound. |
| Conditions | HepG2 cell-based assay, plate reader detection; target compound tested at 33 µM single concentration; source ID 11908 (Chemsrc bioassay database). |
Why This Matters
For researchers procuring antibacterial hits, the HepG2 cytotoxicity flag at 33 µM differentiates this compound from more advanced FabI inhibitors with cleaner hepatic safety profiles, making it more suitable for early-stage SAR exploration than for in vivo efficacy studies.
- [1] Kaplan, N., Albert, M., Awrey, D., Bardouniotis, E., Berman, J., Clarke, T., ... & Yethon, J. (2012). Mode of action, in vitro activity, and in vivo efficacy of AFN-1252, a selective antistaphylococcal FabI inhibitor. Antimicrobial Agents and Chemotherapy, 56(11), 5865-5874. View Source
